N-(2,3-dimethylphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(4-ethyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N3O3S2/c1-4-22-16-10-5-6-11-17(16)27(24,25)21-19(22)26-12-18(23)20-15-9-7-8-13(2)14(15)3/h5-11H,4,12H2,1-3H3,(H,20,23)
• InChI Key: XWWNXZIZSPMBQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N3O3S2 and its molecular weight is 403.52. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Heterocyclic Syntheses: Researchers have developed methods for synthesizing novel heterocyclic compounds involving thiadiazole derivatives. These methods leverage cascade reactions and carbodiimide condensation catalysis, providing efficient pathways to synthesize compounds with potential pharmaceutical applications (Yu et al., 2014); (Schmeyers & Kaupp, 2002).

Biological Applications

• Insecticidal Assessment

  Certain thiadiazole derivatives have been synthesized and tested for their insecticidal properties against specific pests, such as the cotton leafworm, indicating potential applications in agriculture (Fadda et al., 2017).

• Antitumor Activity

  Some compounds synthesized from thiadiazole and benzothiazole derivatives exhibit considerable antitumor activity against various cancer cell lines. This highlights their potential in developing new anticancer therapies (Yurttaş et al., 2015).

Pharmacological Potential

• Cognitive-Enhancing Effects

  Nootropic agents derived from similar structural classes have shown to influence the GABAergic system in the brain, suggesting applications in enhancing cognitive functions or treating neurological disorders (Watabe et al., 1993).

• Analgesic and Anti-inflammatory Agents

  The synthesis and pharmacological evaluation of thiadiazole derivatives have indicated significant anti-inflammatory and analgesic activities, pointing to their potential as new therapeutic agents in managing pain and inflammation (Shkair et al., 2016).